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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B12401964 Get Quote

Technical Support Center: Acid Red 249
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

challenges related to the poor solubility of Acid Red 249 in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Acid Red 249 and what are its basic properties?

Acid Red 249 is a dark red, water-soluble, single azo dye.[1][2] Its chemical formula is

C₂₉H₂₀ClN₃Na₂O₁₀S₃ and it has a molecular weight of 748.11 g/mol .[1] It is slightly soluble in

ethanol.[1][2][3] The color of its aqueous solution is pH-dependent; it is red in acidic to neutral

solutions and turns brown in the presence of sodium hydroxide.[1][2][3]

Q2: What is the expected solubility of Acid Red 249 in water?

The solubility of Acid Red 249 in water is temperature-dependent. At 20°C, its solubility is

approximately 160.71 g/L, while at 90°C, it is around 80 g/L.[3][4]

Q3: Can I prepare a concentrated stock solution of Acid Red 249 in an organic solvent?

Yes, Acid Red 249 is soluble in DMSO at a concentration of 50 mg/mL, which can be a useful

method for preparing a concentrated stock solution.[5] When using a DMSO stock, it is
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recommended to add it dropwise to the aqueous buffer while vigorously stirring to avoid

localized precipitation.

Troubleshooting Guide: Poor Solubility and
Precipitation
Issue 1: I'm having trouble dissolving Acid Red 249 powder in water.

Possible Cause A: Improper mixing technique.

Suggested Solution: It is recommended to first create a paste or slurry of the Acid Red
249 powder with a small amount of hot deionized or distilled water.[6] Once the powder is

thoroughly wetted and dispersed, gradually add the remaining volume of water while

continuously stirring.[6]

Possible Cause B: Low temperature of the solvent.

Suggested Solution: The solubility of many azo dyes increases with temperature.[7] Gently

warming the aqueous solution while dissolving the dye can improve solubility. However,

avoid boiling the solution for extended periods as it may degrade the dye.

Possible Cause C: Poor water quality.

Suggested Solution: Use high-purity, deionized or distilled water for preparing your

solutions. Tap water can contain ions that may react with the dye and lead to precipitation.

[8]

Issue 2: My Acid Red 249 solution is cloudy or has formed a precipitate.

Possible Cause A: The pH of the solution is not optimal.

Suggested Solution: The solubility of acid dyes is highly dependent on pH.[8][9] For Acid
Red 249, a neutral to weakly acidic pH of 6-7 is generally recommended for dyeing

applications, which suggests this is also a favorable range for its solubility.[3] Adding a

strong acid or base can cause the dye to precipitate.[1][2][3] Check the pH of your solution

and adjust it to the neutral to a weakly acidic range if your experimental conditions allow.
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Possible Cause B: The concentration of the dye is too high.

Suggested Solution: You may have created a supersaturated solution.[8] Try preparing a

more dilute solution. If you observe precipitation upon cooling a warm, concentrated

solution, this indicates that the concentration exceeds the solubility limit at the lower

temperature.

Possible Cause C: "Salting out" effect.

Suggested Solution: High concentrations of salts in your buffer can decrease the solubility

of the dye, causing it to precipitate.[7] If your experiment requires a high salt

concentration, you may need to lower the concentration of Acid Red 249.

Possible Cause D: Incompatibility with other reagents.

Suggested Solution: Acid Red 249 is known to form an insoluble precipitate with cationic

polymers.[10] If your formulation contains other reagents, perform a small-scale

compatibility test before preparing a large batch.

Data Presentation
Table 1: Solubility of Acid Red 249

Solvent Temperature (°C) Solubility

Water 20 160.71 g/L[4]

Water 90 80 g/L[3]

DMSO Room Temperature 50 mg/mL[5]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution of Acid Red 249

Weighing: Accurately weigh the desired amount of Acid Red 249 powder.
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Pasting: In a clean beaker, add a small volume of hot (approximately 80-90°C) deionized

water to the powder to create a smooth paste. Use a glass stirring rod to break up any

clumps.

Dissolution: Gradually add the remaining volume of hot deionized water to the paste while

continuously stirring with a magnetic stirrer.

Cooling and Storage: Allow the solution to cool to room temperature. If not for immediate

use, store the solution in a well-sealed container, protected from light. For long-term storage

of solutions in solvents, it is recommended to store at -20°C for up to one month or -80°C for

up to six months.[5]

Filtration (Optional): For applications requiring a high degree of purity, the solution can be

filtered through a 0.22 µm or 0.45 µm filter to remove any micro-aggregates.[8]
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Caption: A flowchart for troubleshooting poor solubility of Acid Red 249.
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Caption: Recommended workflow for preparing an aqueous solution of Acid Red 249.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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